Cas no 6247-99-0 (9(10H)-Anthracenone,1,8-dihydroxy-3-(hydroxymethyl)-)

9(10H)-Anthracenone,1,8-dihydroxy-3-(hydroxymethyl)- structure
6247-99-0 structure
Product Name:9(10H)-Anthracenone,1,8-dihydroxy-3-(hydroxymethyl)-
CAS No:6247-99-0
MF:C15H12O4
MW:256.253384590149
CID:515782
Update Time:2025-04-19

9(10H)-Anthracenone,1,8-dihydroxy-3-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

    • 9(10H)-Anthracenone,1,8-dihydroxy-3-(hydroxymethyl)-
    • 1,8-dihydroxy-3-(hydroxymethyl)-10H-anthracen-9-one
    • ALOE EMODIN ANTHRONE
    • 1,8-Dihydroxy-3-(hydroxymethyl)anthrone
    • Anthrone,1,8-dihydroxy-3-(hydroxymethyl)- (6CI,7CI,8CI)
    • NSC 658578
    • Inchi: 1S/C15H12O4/c16-7-8-4-10-6-9-2-1-3-11(17)13(9)15(19)14(10)12(18)5-8/h1-5,16-18H,6-7H2
    • InChI Key: AVZIASIVCYCZND-UHFFFAOYSA-N
    • SMILES: OC1=CC(CO)=CC2=C1C(C1C(=CC=CC=1C2)O)=O

Computed Properties

  • Exact Mass: 256.07356
  • Monoisotopic Mass: 256.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 356
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0

Experimental Properties

  • PSA: 77.76
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